Cas no 1179711-64-8 (2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid)

2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring chloro and dimethoxyphenyl functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent enhances its reactivity in electrophilic and nucleophilic transformations. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry research, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid structure

1179711-64-8 structure

Product Name:2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid

CAS No:1179711-64-8

MF:C₁₅H₁₃ClO₄

MW:292.714323759079

MDL:MFCD18321389

CID:2615611

PubChem ID:53211165

Update Time:2025-06-07

2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid
- DTXSID00681196
- 2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%
- 4-Chloro-3',4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
- MFCD18321389
- 1179711-64-8
- MDL： MFCD18321389
- Inchi： 1S/C15H13ClO4/c1-19-13-6-4-10(8-14(13)20-2)9-3-5-12(16)11(7-9)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key： SACBEFDWCUDKEB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

Exact Mass: 292.0502366Da
Monoisotopic Mass: 292.0502366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55.8Å²

2-chloro-5-(3,4-dimethoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328614-5 g	2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%; .	1179711-64-8	95%	5g	€1159.00	2023-04-26
abcr	AB328614-5g	2-Chloro-5-(3,4-dimethoxyphenyl)benzoic acid, 95%; .	1179711-64-8	95%	5g	€1159.00	2024-06-08